1,1'-(4-Chloro-1,3-phenylene)diethanone

• Molecular Formula: C10H9ClO2
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 1-(3-acetyl-4-chlorophenyl)ethanone
• InChI: InChI=1S/C10H9ClO2/c1-6(12)8-3-4-10(11)9(5-8)7(2)13/h3-5H,1-2H3
• InChI Key: VOVNNNCSELMNSO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)Cl)C(=O)C

Description

1,1'-(4-Chloro-1,3-phenylene)diethanone is a diaryl ketone derivative featuring two acetyl groups attached to a 4-chloro-substituted 1,3-phenylene core. This compound serves as a critical intermediate in organic synthesis, particularly for constructing heterocyclic systems and bioactive molecules. Its structure combines electron-withdrawing chloro substituents with a symmetric diethanone framework, influencing both reactivity and physicochemical properties.

Preparation Methods

The synthesis of 1,1’-(4-Chloro-1,3-phenylene)diethanone typically involves the acetylation of 4-chloro-1,3-phenylenediamine. The reaction is carried out in the presence of acetic anhydride and a catalyst such as zinc chloride. The reaction conditions include maintaining a temperature of around 60-80°C and stirring the mixture for several hours to ensure complete reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1,1’-(4-Chloro-1,3-phenylene)diethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ethanone groups to alcohols.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions include carboxylic acids, alcohols, and substituted derivatives of the original compound.

Scientific Research Applications

1,1’-(4-Chloro-1,3-phenylene)diethanone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the design of new therapeutic agents.

Industry: It is utilized in the production of polymers and other materials with specific chemical properties.

Mechanism of Action

The mechanism by which 1,1’-(4-Chloro-1,3-phenylene)diethanone exerts its effects involves interactions with various molecular targets. The chloro group and ethanone moieties can participate in hydrogen bonding, van der Waals interactions, and other non-covalent interactions with biological macromolecules. These interactions can influence the activity of enzymes, receptors, and other proteins, leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs of 1,1'-(4-Chloro-1,3-phenylene)diethanone, emphasizing substituent effects, biological activity, and synthesis:

Compound Name	Substituents	Key Properties/Applications	References
1,1'-(4,6-Dihydroxy-1,3-phenylene)diethanone	4,6-dihydroxy	Precursor for antimicrobial diesters and bis-chalcones; MIC values: 2–16 µg/mL (bacterial)
1,1'-(2-Hydroxy-5-methyl-1,3-phenylene)diethanone	2-hydroxy, 5-methyl	Molecular weight: 192.21 g/mol; potential hydrogen-bonding interactions
1,1'-(4,6-Dimethoxy-1,3-phenylene)diethanone	4,6-dimethoxy	Synthesized via methyl iodide alkylation; used in heterocyclic drug scaffolds
1,1'-[3-(Bromomethyl)-5,6-dimethoxy-1-benzofuran]diethanone	Bromomethyl, dimethoxy	Anticancer activity (IC50: 0.1–5.0 µM against leukemic cells)
1,1’-(1H-Indole-5,6-diyl)diethanone	Indole core	Apoptosis-inducing agent; superior docking score (vs. Casodex) in silico studies

Substituent Effects on Reactivity and Properties

• Electron-Withdrawing Groups (e.g., Cl) : The chloro substituent increases electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution or coupling reactions. This contrasts with hydroxy or methoxy groups, which are electron-donating and may stabilize intermediates in Claisen-Schmidt condensations .
• Halogen vs. Alkoxy Groups : Bromo or chloro substituents (as in ) enhance bioactivity in anticancer agents, likely due to increased lipophilicity and target binding. Methoxy derivatives, however, improve solubility and metabolic stability .

Data Tables

Table 1: Physical Properties of Selected Analogs

Compound	Molecular Formula	Melting Point (°C)	Solubility	Notable Spectral Data
1,1'-(4-Chloro-1,3-phenylene)diethanone	C₁₀H₇ClO₂	Not reported	Likely low	NMR: δ 2.6 (s, 6H, COCH₃)
1,1'-(4,6-Dihydroxy-1,3-phenylene)diethanone	C₁₀H₁₀O₄	205–207 (decomposes)	Moderate in DMSO	IR: 3300 cm⁻¹ (OH stretch)
1,1'-(2-Hydroxy-5-methoxy-1,3-phenylene)diethanone	C₁₁H₁₂O₄	116–117	Soluble in EtOH	¹H NMR: δ 3.8 (s, 3H, OCH₃)